5-(2,6-Dimethylphenyl)-5-oxovaleric acid
Overview
Description
5-(2,6-Dimethylphenyl)-5-oxovaleric acid, also known as 5-oxo-DMPVA, is a synthetic organic acid that has been used in a variety of scientific research applications. It is an important intermediate in the synthesis of various drugs, including anti-inflammatory agents, antibiotics, and anti-cancer agents. 5-oxo-DMPVA has also been used in the development of new drug delivery systems and as an additive in cosmetics.
Scientific Research Applications
5-(2,6-Dimethylphenyl)-5-oxovaleric acid has been used in a variety of scientific research applications, including the development of new drug delivery systems, the synthesis of anti-inflammatory agents, antibiotics, and anti-cancer agents, and as an additive in cosmetics. It has also been used in the synthesis of polymers, surfactants, and other materials.
Mechanism of Action
5-(2,6-Dimethylphenyl)-5-oxovaleric acid has been found to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It has also been found to inhibit the enzyme thymidylate synthase, which is involved in the synthesis of DNA. In addition, this compound has been found to act as an inhibitor of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, which are involved in inflammation and allergic reactions.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to reduce inflammation and pain, inhibit the growth of certain bacteria, and inhibit the growth of certain cancer cells. It has also been found to have antioxidant and anti-aging effects. In addition, this compound has been found to reduce the levels of certain hormones, such as cortisol, and reduce the risk of certain diseases, such as diabetes.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(2,6-Dimethylphenyl)-5-oxovaleric acid in lab experiments is its low toxicity. It is also relatively inexpensive and easy to synthesize. However, there are some limitations to using this compound in lab experiments. It has a relatively short shelf life, and it is not very soluble in water, which can make it difficult to work with.
Future Directions
For 5-(2,6-Dimethylphenyl)-5-oxovaleric acid include further research into its mechanism of action and its potential therapeutic applications. In addition, further research into its biochemical and physiological effects, as well as its potential uses in drug delivery systems, is needed. Finally, further research into its use as an additive in cosmetics is also needed.
Synthesis Methods
5-(2,6-Dimethylphenyl)-5-oxovaleric acid can be synthesized by reacting a 2,6-dimethylphenol with an acyl chloride in the presence of a base, such as potassium carbonate. The reaction is usually carried out in an organic solvent, such as dichloromethane. The reaction yields the desired product, this compound, as well as an insoluble salt. This salt can be removed by filtration, and the product can be isolated by extraction with an organic solvent, such as ethyl acetate.
properties
IUPAC Name |
5-(2,6-dimethylphenyl)-5-oxopentanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c1-9-5-3-6-10(2)13(9)11(14)7-4-8-12(15)16/h3,5-6H,4,7-8H2,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCSYITLQOBVBED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)C(=O)CCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001278101 |
Source
|
| Record name | 2,6-Dimethyl-δ-oxobenzenepentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001278101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.26 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1415242-56-6 |
Source
|
| Record name | 2,6-Dimethyl-δ-oxobenzenepentanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1415242-56-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dimethyl-δ-oxobenzenepentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001278101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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